(E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide

• IUPAC Name: (E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-2-cyano-N-methylprop-2-enamide
• InChI: InChI=1S/C16H11N3O2S/c1-18-15(20)10(9-17)8-11-6-7-13(21-11)16-19-12-4-2-3-5-14(12)22-16/h2-8H,1H3,(H,18,20)/b10-8+
• InChI Key: COKWDXDLRHMQJS-CSKARUKUSA-N
• Canonical SMILES: CNC(=O)C(=CC1=CC=C(O1)C2=NC3=CC=CC=C3S2)C#N
• Isomeric SMILES: CNC(=O)/C(=C/C1=CC=C(O1)C2=NC3=CC=CC=C3S2)/C#N
• Molecular Formula: C16H11N3O2S
• Molecular Weight: 309.3 g/mol

Description

(E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide, also known as BMF-NM, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

(E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide works by binding to specific amino acid residues on the surface of proteins, causing a conformational change that results in the exposure of hydrophobic regions. This exposure leads to the formation of protein aggregates and amyloid fibrils, which can be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
(E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide has been found to have minimal toxicity in vitro and in vivo, making it a safe and reliable tool for scientific research. It has also been shown to be highly specific in its binding to proteins, allowing for accurate detection and measurement of protein aggregation and fibril formation.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide is its high sensitivity and specificity in detecting protein aggregation and fibril formation. It is also easy to use and can be applied to a wide range of proteins and ligands. However, one limitation of (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide is its limited solubility in aqueous solutions, which can affect its performance in certain experiments.

Future Directions

There are several future directions for the use of (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide in scientific research. One potential application is in the study of protein misfolding diseases, such as Alzheimer's and Parkinson's disease. (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide can be used to detect and quantify the formation of amyloid fibrils in these diseases, providing valuable insights into their pathogenesis. Additionally, (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide can be further modified to improve its solubility and specificity, making it an even more valuable tool for scientific research.

Synthesis Methods

(E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide is synthesized through a multistep process that involves the reaction of 5-benzothiazol-2-yl-furan-2-carbaldehyde with malononitrile and N-methylacrylamide in the presence of a base catalyst. The resulting product is then purified through column chromatography to obtain pure (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide.

Scientific Research Applications

(E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide has been found to have potential applications in scientific research, particularly in the field of biochemistry. It can be used as a fluorescent probe for the detection of protein aggregation and amyloid fibril formation in vitro. (E)-3-(5-Benzothiazol-2-yl-furan-2-yl)-2-cyano-N-methyl-acrylamide has also been used to study the interaction between proteins and small molecules, as well as the binding affinity of proteins to specific ligands.